2-[Benzyl(methyl)amino]-4-isopropylpyrimidine-5-carboxylic acid

• IUPAC Name: 2-[benzyl(methyl)amino]-4-propan-2-ylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C16H19N3O2/c1-11(2)14-13(15(20)21)9-17-16(18-14)19(3)10-12-7-5-4-6-8-12/h4-9,11H,10H2,1-3H3,(H,20,21)
• InChI Key: MCVAXUYFOHEOSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NC=C1C(=O)O)N(C)CC2=CC=CC=C2
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

2-[Benzyl(methyl)amino]-4-isopropylpyrimidine-5-carboxylic acid (2-BMI-4IPY-5CA) is a type of carboxylic acid that is composed of a benzyl group, a methyl group, an isopropyl group, and a pyrimidine-5-carboxylic acid group. 2-BMI-4IPY-5CA is a versatile molecule and is used in a variety of applications, ranging from synthetic organic chemistry to biochemistry and biomedical research.

Scientific Research Applications

Isostructural Co-Crystals and Supramolecular Architectures

• Isostructural Co-Crystals with Aminopyrimidines : A study by Ebenezer et al. (2011) explored the design of isostructural co-crystals involving aminopyrimidines, highlighting the formation of supermolecules through chloro/methyl interchange and examining their supramolecular architectures. This research indicates the potential of aminopyrimidines in the development of new materials with specific crystallographic properties (Ebenezer, Muthiah, & Butcher, 2011).

Antiviral and Antimicrobial Activity

• Antiviral Activity of Pyrimidine Derivatives : Hocková et al. (2003) investigated 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines for their antiviral properties. Some derivatives showed significant inhibitory activity against retroviruses, highlighting the therapeutic potential of pyrimidine derivatives in antiviral research (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).
• Antimicrobial Activity of Thieno[2,3-d]pyrimidine Derivatives : Kolisnyk et al. (2015) synthesized and studied the antimicrobial activity of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides, showing higher activity than reference drugs against certain bacterial strains and fungi (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).

Synthesis and Biological Activities

• Synthesis and Biological Activities of Pyrimidine Derivatives : Research by Abu‐Hashem et al. (2020) involved the synthesis of novel compounds derived from visnaginone and khellinone with significant analgesic and anti-inflammatory activities. This study demonstrates the versatility of pyrimidine derivatives in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Drug Design and Dual Inhibition

• Dual Inhibitor of Thymidylate Synthase and Dihydrofolate Reductase : Gangjee et al. (2000) designed and synthesized a novel compound as a potent dual inhibitor of thymidylate synthase and dihydrofolate reductase, showcasing the compound's antitumor activity. This research highlights the importance of pyrimidine derivatives in the design of dual-action anticancer drugs (Gangjee, Yu, McGuire, Cody, Galitsky, Kisliuk, & Queener, 2000).

Chemical Modifications and Analgesic Properties

• Enhancing Analgesic Properties through Chemical Modification : A study by Ukrainets et al. (2015) focused on modifying the pyridine moiety of N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides to enhance their analgesic properties. The research demonstrated that specific modifications could lead to increased biological activity, particularly for derivatives with para-substituted benzylamides (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).